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Compound of Interest

Compound Name: (R,R)-dWIZ-1 TFA

Cat. No.: B15541768 Get Quote

Researchers and drug development professionals handling (R,R)-dWIZ-1 TFA must adhere to

stringent disposal protocols to ensure laboratory safety and environmental protection. This

document provides a comprehensive guide to the proper disposal of (R,R)-dWIZ-1 TFA,

treating it as a compound with the combined hazards of a bioactive small molecule and

trifluoroacetic acid (TFA).

Key Safety and Handling Data
Given that a specific Safety Data Sheet (SDS) for (R,R)-dWIZ-1 TFA is not readily available,

the following data is compiled from information on similar compounds, including PROTACs and

TFA salts. This information should be handled with the assumption that the compound is

hazardous.
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Parameter Information Source

Chemical Name (R,R)-dWIZ-1 TFA -

Synonyms WIZ molecular glue degrader MedchemExpress[1]

Primary Hazards

Assumed to be harmful if

swallowed, corrosive, and

potentially toxic to aquatic life

with long-lasting effects.

Benchchem[2], Fisher

Scientific[3]

Storage

Solid Powder: -20°C for up to

12 months, 4°C for up to 6

months. In Solvent: -80°C for

up to 6 months, -20°C for up to

6 months.

Probechem Biochemicals[4]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents,

bases, hydrides, and metals.

[2][3][5]

Benchchem, Amherst College,

Fisher Scientific

Experimental Protocols: Disposal Procedures
The following step-by-step procedures are critical for the safe disposal of (R,R)-dWIZ-1 TFA in

various forms.

Personal Protective Equipment (PPE)
Before handling (R,R)-dWIZ-1 TFA in any form, it is mandatory to wear appropriate PPE:

Safety glasses or goggles

Chemical-resistant lab coat

Nitrile gloves (double gloving is recommended)[5]

Ensure work is conducted in a properly functioning chemical fume hood.[6]
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Disposal of Solid (R,R)-dWIZ-1 TFA Waste
Collection: Collect any unused or waste (R,R)-dWIZ-1 TFA powder in a clearly labeled,

sealed container designated for chemical waste.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name: "(R,R)-dWIZ-1 TFA".

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials.[6]

Disposal Request: Arrange for disposal through your institution's Environmental Health &

Safety (EH&S) office by completing a chemical waste collection request.[6]

Disposal of Liquid Waste Containing (R,R)-dWIZ-1 TFA
Collection: All solutions containing (R,R)-dWIZ-1 TFA must be collected in a separate,

labeled, and sealed waste container.

Segregation: Do not mix this waste stream with other incompatible wastes, such as strong

bases or oxidizing agents.[5]

No Drain Disposal: Under no circumstances should liquid waste containing this compound

be poured down the drain.[6][7]

Labeling and Storage: Clearly label the container with "Hazardous Waste" and the chemical

name. Store it in a secondary containment bin in a designated waste storage area.

Disposal Request: Follow your institution's procedures for hazardous waste pickup.

Disposal of Contaminated Materials
Identification: Any materials that have come into contact with (R,R)-dWIZ-1 TFA, such as

pipette tips, tubes, gloves, and bench paper, must be considered contaminated.

Collection: Place all contaminated solid waste into a designated, clearly labeled hazardous

waste bag or container.
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Disposal: This waste should be disposed of as chemical waste through your institution's

hazardous waste management program.

Spill Management
Evacuation and Alerting: In the event of a spill, evacuate the immediate area and alert your

colleagues and supervisor.

Small Spills: For minor spills within a chemical fume hood, use an inert absorbent material

(e.g., vermiculite, sand) to contain and absorb the spill.[8]

Cleanup: Carefully scoop the absorbent material into a designated hazardous waste

container. Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol), followed

by a thorough wash.

Large Spills: For spills outside of a fume hood or large-volume spills, evacuate the area and

contact your institution's EH&S department immediately.[5] Do not attempt to clean up a

large spill without proper training and equipment.

Mandatory Visualizations
Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of (R,R)-dWIZ-1 TFA
waste.
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Caption: Logical workflow for the disposal of (R,R)-dWIZ-1 TFA.

By adhering to these procedures, researchers can mitigate the risks associated with (R,R)-
dWIZ-1 TFA, ensuring a safe laboratory environment and protecting the ecosystem. Always

consult your institution's specific waste disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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